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Compound of Interest

Compound Name: SU-13197

Cat. No.: B13448160 Get Quote

Efforts to compile an in-depth technical guide on the discovery, history, and mechanism of SU-
13197 have revealed a significant scarcity of publicly available scientific literature. The

available information is largely confined to a single study from the late 1960s, positioning SU-
13197 as a historical footnote in cardiovascular pharmacology rather than a well-characterized

compound suitable for a detailed whitepaper for researchers and drug development

professionals.

Our comprehensive search for data on SU-13197 yielded a primary reference to a 1968

publication in the Journal of Pharmacology and Experimental Therapeutics. This study, titled

"Electrophysiologic effects of 3-(p-chlorophenyl)-(2-imadazolin-2-yl-methyl)-1,2,3,4-tetrahydro-

1-benzepine hydrochloride (SU-13197), a new antiarrhythmic agent," describes the

compound's effects on cardiac electrophysiology in animal models.[1] The research suggests

that SU-13197 was investigated for its potential to correct irregular heart rhythms.

However, beyond this initial characterization, the trail of public scientific data on SU-13197 runs

cold. There is a notable absence of information regarding:

Discovery and Synthesis: Details of the initial discovery and the chemical synthesis process

for SU-13197 are not readily available in the public domain.

Mechanism of Action: While identified as an antiarrhythmic agent, the specific molecular

targets and the precise mechanism by which SU-13197 exerts its effects are not elaborated

upon in the available literature.
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Signaling Pathways: Consequently, there is no information on the intracellular signaling

pathways that may be modulated by this compound.

Quantitative Data: Crucial quantitative metrics for drug development professionals, such as

IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) values, which are

essential for understanding a compound's potency and binding affinity, are not reported in

the accessible literature.

Experimental Protocols: Detailed experimental methodologies for assays related to SU-
13197, beyond the electrophysiological studies from 1968, are absent.

The lack of follow-up research and data subsequent to the initial 1968 study strongly suggests

that SU-13197 did not advance significantly through the drug development pipeline. It is

common for compounds to be initially investigated and subsequently abandoned for a variety of

reasons, including lack of efficacy, adverse effects, or the emergence of more promising

alternatives.

Due to this profound lack of foundational data, it is not possible to construct the requested in-

depth technical guide with structured data tables, detailed experimental protocols, and

visualizations of signaling pathways. The historical nature of the available information

precludes a meaningful analysis for a contemporary scientific and research audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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